REACTION_CXSMILES
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[C:1](=[O:3])=O.[NH2:4][CH:5]1[CH2:10][CH2:9]C(N)C[CH2:6]1.C([N:14]([CH2:17][CH3:18])[CH2:15]C)C.P(Cl)(Cl)(Cl)=[O:20]>ClCCl>[CH2:18]1[CH:17]([N:14]=[C:15]=[O:20])[CH2:9][CH2:10][CH:5]([N:4]=[C:1]=[O:3])[CH2:6]1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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4.6 g
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Type
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reactant
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Smiles
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NC1CCC(CC1)N
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Name
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N-cyclohexyl-N',N',N",N"-tetraethylguanidine
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Quantity
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20.4 g
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Type
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reactant
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Smiles
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Name
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Quantity
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8 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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12.4 g
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Type
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CUSTOM
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Details
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After stirring for ca. 30 min at -10° C. the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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a ppt formed
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Type
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CUSTOM
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Details
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The crude reaction
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Type
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FILTRATION
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Details
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was filtered
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Type
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CONCENTRATION
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Details
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the filtrate concentrated in vacuo
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Type
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EXTRACTION
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Details
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The residue was extracted with 2×100 mL diethyl ether
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Type
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CONCENTRATION
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Details
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The ether layers (light yellow) were concentrated
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Type
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DISTILLATION
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Details
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the residue was distilled under vacuum (ca. 0.1-0.3 torr)
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Type
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CUSTOM
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Details
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collecting product, cis and trans 1,4-cyclohexyl di-isocyanate
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Type
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CUSTOM
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Details
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at 68°-78 ° C.
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Type
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CUSTOM
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Details
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1H NMR was also obtained
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |